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An In-depth Technical Guide to the Physical
Properties of Ipsdienol
This guide provides a comprehensive overview of the critical physical properties of Ipsdienol, a

significant terpene alcohol in the field of chemical ecology and pheromone research. Designed

for researchers, scientists, and professionals in drug development, this document delves into

the boiling and melting points of Ipsdienol, the methodologies for their determination, and the

influence of its stereochemistry on these characteristics.

Introduction to Ipsdienol: A Key Semiochemical
Ipsdienol (2-methyl-6-methylene-2,7-octadien-4-ol) is a naturally occurring monoterpene

alcohol that functions as an aggregation pheromone for several species of bark beetles

belonging to the genus Ips.[1][2] Its role in mediating the mass attack of host trees makes it a

molecule of significant interest for pest management strategies and ecological studies. The

precise characterization of its physical properties is paramount for its synthesis, purification,

and formulation in various applications.

Ipsdienol possesses a chiral center at the carbon atom bearing the hydroxyl group, leading to

the existence of two enantiomers: (S)-(+)-Ipsdienol and (R)-(-)-Ipsdienol. The biological activity

of these enantiomers can vary significantly between different bark beetle species, highlighting

the importance of stereochemistry in its function.[3]
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Core Physical Properties of Ipsdienol
Ipsdienol is a colorless to pale yellowish liquid at room temperature.[1][4] Due to its liquid state

under standard conditions, a melting point is not typically reported. The following table

summarizes the key physical properties of Ipsdienol, primarily based on data for the (S)-

enantiomer and racemic mixtures. It is a well-established principle in stereochemistry that

enantiomers exhibit identical physical properties, such as boiling point, melting point, and

density, in a non-chiral environment.[5] Therefore, the values presented can be considered

representative for both the (R)- and (S)-enantiomers.

Property Value Conditions Reference(s)

Boiling Point 233.00 to 235.00 °C

@ 760.00 mm Hg

(Atmospheric

Pressure)

[4]

49.00 °C
@ 0.50 mm Hg

(Reduced Pressure)
[4]

Melting Point
Not Applicable (Liquid

at room temperature)
-

Appearance Colorless clear liquid
Standard Temperature

and Pressure
[1][4]

Specific Gravity 0.89000 to 0.91000 @ 25.00 °C [4]

Refractive Index 1.48000 to 1.50000 @ 20.00 °C [4]

Molecular Formula C₁₀H₁₆O - [1]

Molar Mass 152.237 g·mol⁻¹ - [1]

Flash Point 87.78 °C (190.00 °F) Closed Cup [4]

Experimental Determination of Boiling Point: A
Methodological Overview
The accurate determination of a boiling point is crucial for the characterization and quality

control of Ipsdienol. As a moderately volatile terpene alcohol, several established methods can
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be employed. The choice of method often depends on the sample volume and the required

precision.

The Thiele Tube Method: A Microscale Approach
For small sample quantities, the Thiele tube method offers a reliable and efficient means of

determining the boiling point.[6] This technique relies on the principle that the boiling point of a

liquid is the temperature at which its vapor pressure equals the surrounding atmospheric

pressure.

Small Sample Volume: This method is ideal when dealing with precious synthetic samples or

isolates from natural sources.

Inverted Capillary Tube: This acts as a manometer. The trapped air expands upon heating,

and the point at which the external pressure overcomes the vapor pressure upon cooling is a

precise indicator of the boiling point.

Mineral Oil Bath: The use of a high-boiling, transparent liquid like mineral oil ensures uniform

heat distribution to the sample. The unique design of the Thiele tube further promotes

convection currents for even heating.

Sample Preparation: A small amount of Ipsdienol (a few microliters) is introduced into a small

test tube or a Durham tube.

Capillary Insertion: A sealed-end capillary tube is inverted and placed inside the sample tube.

Apparatus Assembly: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then secured in a Thiele tube containing

mineral oil.

Heating: The side arm of the Thiele tube is gently heated. This induces convection currents

in the oil, ensuring uniform temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady stream of bubbles is observed.
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Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the liquid is drawn back into the

capillary tube.[6] This signifies the point where the vapor pressure of the sample equals the

atmospheric pressure.

Sample Preparation Apparatus Setup Measurement
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Attach sample tube
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Secure assembly
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Observe steady stream
of bubbles

Remove heat and
allow to cool

Record temperature when
liquid enters capillary

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination using the Thiele tube method.

Distillation Method for Boiling Point Determination
For larger quantities of Ipsdienol, a simple distillation can be employed to determine the boiling

point. This method is particularly useful when purification of the compound is also required.

A properly conducted distillation is a self-validating system for boiling point determination. A

stable temperature plateau during the collection of the main fraction indicates that a pure

substance is distilling at its characteristic boiling point at the given pressure.

Apparatus Setup: A standard simple distillation apparatus is assembled using a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample and Boiling Chips: The Ipsdienol sample is placed in the distillation flask along with

boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: The flask is heated gently.

Temperature Reading: The thermometer bulb must be positioned correctly, just below the

side arm leading to the condenser, to accurately measure the temperature of the vapor that

is in equilibrium with the liquid.
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Data Recording: The temperature is recorded when the first drop of distillate is collected and

monitored throughout the distillation. A constant temperature reading during the collection of

the bulk of the distillate represents the boiling point.

Influence of Stereochemistry on Physical Properties
As previously mentioned, the two enantiomers of Ipsdienol, (S)-(+)- and (R)-(-)-Ipsdienol, are

expected to have identical boiling and melting points.[5] This is because the intermolecular

forces (van der Waals forces and hydrogen bonding) are of the same magnitude for both

enantiomers. Consequently, the energy required to overcome these forces during a phase

transition is the same.

Differences in physical properties between stereoisomers become apparent in the case of

diastereomers, which are stereoisomers that are not mirror images of each other.

Diastereomers have different spatial arrangements of their atoms and thus can exhibit different

physical properties, including boiling points, melting points, and solubilities. However, as

Ipsdienol only possesses one stereocenter, it does not have diastereomers.

The primary way in which the stereochemistry of Ipsdienol is distinguished experimentally is

through its interaction with plane-polarized light, a property known as optical activity. The (S)-

(+)-enantiomer rotates plane-polarized light in a clockwise direction, while the (R)-(-)-

enantiomer rotates it in a counter-clockwise direction to an equal extent.

Conclusion
This technical guide has provided a detailed examination of the key physical properties of

Ipsdienol, with a focus on its boiling point. The established values, along with robust

experimental methodologies for their determination, offer a solid foundation for researchers and

scientists working with this important semiochemical. A clear understanding of these properties,

coupled with an appreciation for the influence of stereochemistry, is essential for the successful

application of Ipsdienol in both research and commercial contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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